Cas no 147492-48-6 (16-Heptadecen-7-one)
16-Heptadecen-7-one structure
Product Name:16-Heptadecen-7-one
CAS No:147492-48-6
MF:C17H32O
MW:252.435385704041
CID:1318558
PubChem ID:71346130
Update Time:2025-04-20
16-Heptadecen-7-one Chemical and Physical Properties
Names and Identifiers
-
- 16-Heptadecen-7-one
- heptadec-16-en-7-one
- DTXSID20772313
- 147492-48-6
-
- Inchi： 1S/C17H32O/c1-3-5-7-9-10-11-12-14-16-17(18)15-13-8-6-4-2/h3H,1,4-16H2,2H3
- InChI Key： XCZXRLYSBPEEHW-UHFFFAOYSA-N
- SMILES： O=C(CCCCCC)CCCCCCCCC=C
Computed Properties
- Exact Mass: 252.24546
- Monoisotopic Mass: 252.245315640g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 14
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
16-Heptadecen-7-one Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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